Cas no 1439373-55-3 ((2S)-morpholine-2-carboxylic acid hydrochloride)

• Product Name: (2S)-morpholine-2-carboxylic acid hydrochloride
• CAS No: 1439373-55-3
• MF: C₅H₁₀ClNO₃
• MW: 167.590800762177
• MDL: MFCD13186759
• CID: 1090306
• PubChem ID: 56845341
• Update Time: 2025-05-22

(2S)-morpholine-2-carboxylic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• (S)-Morpholine-2-carboxylic acid hydrochloride
• (2S)-morpholine-2-carboxylic acid,hydrochloride
• (S)-morpholine-2-carboxylic acid HCl
• (2s)-morpholine-2-carboxylic acid hydrochloride
• AK142739
• OR308154
• ST1050305
• ST2408358
• AX8274694
• (S)-2-Morpholine carboxylic acid hydrochloride
• 2-Morpholinecarboxylic acid, hydrochloride (1:1), (2S)-
• (2S)-Morpholine-2-carboxylic acid--hydrogen chloride (1/1)
• (2S)-morpholine-2-carboxylic acid hydrochloride

• MDL： MFCD13186759
• Inchi： 1S/C5H9NO3.ClH/c7-5(8)4-3-6-1-2-9-4;/h4,6H,1-3H2,(H,7,8);1H/t4-;/m0./s1
• InChI Key： XLKJUXXMBJDEBH-WCCKRBBISA-N
• SMILES： Cl.O1CCNC[C@H]1C(=O)O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 115
• Topological Polar Surface Area: 58.6

(2S)-morpholine-2-carboxylic acid hydrochloride Security Information

• Hazard Statement： H302-H315-H319-H332-H335

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxazinanes Morpholines Morpholine carboxylic acids and derivatives

Additional information on (2S)-morpholine-2-carboxylic acid hydrochloride

(2S)-Morpholine-2-Carboxylic Acid Hydrochloride: A Comprehensive Overview

Introduction to (2S)-Morpholine-2-Carboxylic Acid Hydrochloride

Cas No. 1439373-55-3, commonly referred to as (2S)-Morpholine-2-Carboxylic Acid Hydrochloride, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is a hydrochloride salt of the (2S) enantiomer of morpholine-2-carboxylic acid, which has been studied extensively for its potential applications in drug development and chemical synthesis. The molecule is characterized by its morpholine ring structure, a six-membered ring containing one oxygen atom and one nitrogen atom, with a carboxylic acid group attached at the 2-position. The stereochemistry at the chiral center (denoted by the (2S) configuration) plays a crucial role in determining its biological activity and chemical reactivity.

Chemical Structure and Properties

The molecular formula of (2S)-Morpholine-2-Carboxylic Acid Hydrochloride is C5H8NO·HCl, with a molecular weight of approximately 146.6 g/mol. The compound exists as a white crystalline solid under standard conditions and is soluble in water and various organic solvents. Its pKa value, which is critical for understanding its behavior in different pH environments, has been reported to be around 4.5. The compound's stability under different conditions, including thermal and photolytic stability, has been evaluated, making it suitable for various synthetic applications.

Synthesis and Production

The synthesis of (2S)-Morpholine-2-Carboxylic Acid Hydrochloride involves several steps, including the preparation of the morpholine ring and subsequent functionalization to introduce the carboxylic acid group. One common approach involves the oxidation of morpholine derivatives or the direct synthesis from amino alcohols. The stereochemistry at the chiral center is typically controlled using asymmetric synthesis techniques, such as enzymatic resolution or chiral catalysts, ensuring high enantiomeric purity. Recent advancements in catalytic asymmetric synthesis have further improved the efficiency and scalability of this process.

Biological Activity and Applications

(2S)-Morpholine-2-Carboxylic Acid Hydrochloride has demonstrated promising biological activity in various assays, particularly in the context of enzyme inhibition and receptor binding studies. For instance, it has been shown to exhibit selective inhibition against certain kinases, making it a potential lead compound for anti-cancer drug development. Additionally, its ability to modulate ion channels has been explored in the context of neurodegenerative diseases.

Recent studies have also highlighted its potential as a building block for more complex molecules with enhanced pharmacokinetic properties. For example, researchers have utilized this compound as a starting material for synthesizing bioactive peptides and small molecule inhibitors with improved solubility and bioavailability.

Safety Considerations and Handling

While (2S)-Morpholine-2-Carboxylic Acid Hydrochloride is not classified as a hazardous substance under standard conditions, proper handling procedures should be followed to ensure safety in laboratory settings. This includes wearing appropriate personal protective equipment (PPE), such as gloves and goggles, when working with this compound. Storage should be in a cool, dry place away from direct sunlight to maintain its stability.

Conclusion

In summary, (2S)-Morpholine-2-Carboxylic Acid Hydrochloride (Cas No. 1439373-55-3) is a versatile compound with significant potential in pharmaceutical research and chemical synthesis. Its unique structure, combined with its stereochemical properties, makes it an attractive candidate for developing novel therapeutic agents. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in advancing drug discovery efforts.